(But-3-en-1-yloxy)cyclohexane

• IUPAC Name: but-3-enoxycyclohexane
• InChI: InChI=1S/C10H18O/c1-2-3-9-11-10-7-5-4-6-8-10/h2,10H,1,3-9H2
• InChI Key: ZNJIPPXLTFFCIE-UHFFFAOYSA-N
• Canonical SMILES: C=CCCOC1CCCCC1
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol

Description

(But-3-en-1-yloxy)cyclohexane is an alicyclic ether characterized by a cyclohexane ring substituted with a but-3-enyloxy group. The compound combines the structural rigidity of cyclohexane with the unsaturated reactivity of the butenyl moiety. The ether linkage enhances solubility in non-polar media, while the double bond in the butenyl group offers sites for chemical modification, such as hydrogenation or epoxidation.

Comparison with Similar Compounds

Key Comparisons:

Property	(But-3-en-1-yloxy)cyclohexane	Cyclohexane	4-(But-2-en-1-ylidene)-3,5,5-trimethylcyclohex-2-enone	3-(But-3-yn-1-yloxy)cyclohex-2-enone
Molecular Formula	C₁₀H₁₆O	C₆H₁₂	C₁₃H₁₈O₂	C₁₀H₁₁BrO
Functional Groups	Ether, alkene	None	Enone, alkene	Ether, alkyne, ketone
Boiling Point (°C)	~180 (estimated)	80.7	280–300 (estimated)	N/A
Solubility	Moderate in non-polar solvents	High in non-polar solvents	Low in polar solvents	Moderate in halogenated solvents

Insights :

• The ether group in (But-3-en-1-yloxy)cyclohexane increases polarity compared to cyclohexane, reducing volatility and enhancing compatibility with polar-nonpolar solvent mixtures .
• Substitution with unsaturated groups (e.g., butenyl or alkynyl) lowers biodegradability due to steric hindrance, as seen in dimethyl-substituted cyclohexanes .

Catalytic Oxidation:

• Cyclohexane derivatives undergo oxidation to yield ketones or alcohols. For example, methylated oxidovanadium(IV) compounds enhance cyclohexane oxidation yields by 20–30% when HCl is added .
• The butenyl group in (But-3-en-1-yloxy)cyclohexane may act as a directing group in catalytic reactions, similar to ketone-substituted cyclohexanes .

Solvent Performance:

• Cyclohexane:butyl acetate mixtures extract polar compounds (e.g., oxygenated species up to O9) more effectively than pure cyclohexane or n-hexane . This suggests that (But-3-en-1-yloxy)cyclohexane, with its ether linkage, could serve as a co-solvent for polar analytes.

Analytical Characterization

Mass Spectrometry:

• Cyclohexane derivatives with substituents like ketones or alkenes exhibit diagnostic neutral losses (e.g., 57 Da for ketone-substituted rings) . For (But-3-en-1-yloxy)cyclohexane, expected fragments include loss of 42 Da (C₃H₆) from the butenyl group.

Fluorescence:

• Fluorescence spectra of cyclohexane-based compounds (e.g., IV 1f) show emission maxima at 350–400 nm in non-polar solvents, with solvent polarity affecting Stokes shifts .

Biodegradation:

• Alicyclic compounds like cyclohexane degrade rapidly under sulfate-rich conditions, but substituted analogs (e.g., dimethylcyclohexane) show slower rates due to steric effects . (But-3-en-1-yloxy)cyclohexane’s biodegradability is likely intermediate between cyclohexane and branched derivatives.

Toxicity:

• Limited data exist for the target compound, but brominated analogs (e.g., (Bromomethyl)cyclohexane) require precautions against inhalation and skin contact .